Cas no 2640862-64-0 (2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline
• CAS No: 2640862-64-0
• MF: C₁₈H₂₀N₆S
• MW: 352.456601142883
• CID: 5316502
• PubChem ID: 155799073
• Update Time: 2025-05-26

2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[4-[5-Methyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]quinoxaline
• AKOS040731494
• 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline
• F6795-5718
• 2640862-64-0
• 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• Inchi： 1S/C18H20N6S/c1-13-11-20-18(25-2)22-17(13)24-9-7-23(8-10-24)16-12-19-14-5-3-4-6-15(14)21-16/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： GEBGTTVPCGUGBP-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)N1CCN(C2C=NC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 352.14701584g/mol
• Monoisotopic Mass: 352.14701584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.2±50.0 °C(Predicted)
• pka: 7.22±0.40(Predicted)

Additional information on 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

Introduction to 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline (CAS No. 2640862-64-0)

2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline (CAS No. 2640862-64-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of quinoxaline derivatives and is characterized by its complex molecular structure, which includes a piperazine ring and a pyrimidine moiety. The presence of these functional groups imparts specific biological activities, making it a promising candidate for various pharmaceutical applications.

The chemical structure of 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline is composed of a quinoxaline core, a piperazine ring, and a substituted pyrimidine. The quinoxaline moiety is known for its broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The piperazine ring, on the other hand, is commonly found in many bioactive compounds and can enhance the solubility and bioavailability of the molecule. The pyrimidine moiety, with its methyl and methylsulfanyl substituents, further contributes to the compound's pharmacological profile by modulating its interactions with biological targets.

Recent studies have highlighted the potential of 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

In addition to its antitumor properties, 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is not yet fully understood but may involve the disruption of bacterial cell membranes or the inhibition of essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in animal models.

Clinical trials are currently underway to assess the safety and efficacy of 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at clinically relevant doses. These findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in specific disease indications.

In conclusion, 2-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline (CAS No. 2640862-64-0) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, potentially leading to new treatments for various diseases.